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Compound of Interest

Compound Name: 2,5-Hexadien-1-ol

Cat. No.: B14692151

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isomers of hexadienol, a group
of unsaturated alcohols with the chemical formula CeéH100. The document details their chemical
structures, physicochemical properties, synthesis protocols, and known biological activities,
with a focus on applications relevant to research and drug development.

Introduction to Hexadienol Isomers

Hexadienol encompasses a variety of structural and stereoisomers, each with unique chemical
and physical properties that can influence their biological activity. These isomers are
characterized by a six-carbon chain containing two double bonds and one hydroxyl group. The
position of the double bonds and the hydroxyl group, as well as the geometry (cis/trans or E/Z)
of the double bonds, give rise to a diverse range of molecular structures. The most well-studied
isomer is 2,4-hexadien-1-ol, commonly known as sorbic alcohol.[1]

Isomers of Hexadienol

The primary isomers of hexadienol are categorized based on the positions of the hydroxyl
group and the two double bonds. For isomers with non-terminal double bonds, geometric
iIsomerism is also possible.

Positional Isomers

The following diagrams illustrate the key positional isomers of hexadienol.
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Figure 1: Key positional isomers of hexadienol.

Geometric Isomers of 2,4-Hexadien-1-ol

2,4-Hexadien-1-ol can exist as four different geometric isomers due to the two double bonds.
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Geometric Isomers of 2,4-Hexadien-1-ol
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Figure 2: Geometric isomers of 2,4-hexadien-1-ol.

Physicochemical Properties

The following table summarizes the known physicochemical properties of various hexadienol
isomers. Data is most readily available for the commercially significant (2E,4E)-2,4-hexadien-1-
ol.
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(2E,4E)-2,4- 1,5-Hexadien- (3E)-3,5- (32)-3,5-
Property ) . .
Hexadien-1-ol 3-ol Hexadien-1-ol Hexadien-1-ol
CAS Number 17102-64-6[2] 924-41-4[3] 73670-87-8[4] 60788-60-5
Molecular Weight
98.14 98.14[5] 98.14[4] 98.14]6]
(g/mol)
Melting Point
. 28-33 N/A N/A N/A
4
Boiling Point (°C) 80 @ 12 mmHg 133-134 N/A N/A
Density (g/mL) 0.871 @ 25°C 0.87 N/A N/A
Refractive Index 1.5 @ 20°C 1.4480 N/A N/A
Slightly miscible
with water;
Solubility soluble in N/A N/A N/A
ethanol and fat.
[7]

Experimental Protocols
Synthesis of Hexadienol Isomers

Synthesis of (2E,4E)-2,4-Hexadien-1-ol:

A common method for the synthesis of (2E,4E)-2,4-hexadien-1-ol is the reduction of 2,4-
hexadienoic acid (sorbic acid) or its esters.[8]

» Reaction: Reduction of butyl 2,4-hexadienoate with sodium bis(2-methoxyethoxy)aluminum
hydride (Red-Al).[8]

e Procedure:
o Butyl 2,4-hexadienoate is dissolved in a suitable solvent like toluene.

o Red-Al solution is added dropwise to the ester solution while maintaining the temperature
at approximately 25°C.[8]
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o The reaction mixture is stirred for about 30 minutes after the addition is complete.[8]

o The reaction is quenched by the careful addition of a saturated aqueous solution of
sodium sulfate.

o The resulting mixture is filtered, and the filtrate is subjected to distillation to isolate the 2,4-
hexadien-1-ol.[8]

Synthesis of 1,5-Hexadien-3-ol:

This isomer can be synthesized via a Grignard reaction.[9]

o Reaction: Reaction of allylmagnesium bromide with acrolein.[9]
e Procedure:

o Allylmagnesium bromide is prepared by reacting allyl bromide with magnesium turnings in
anhydrous ether.[9]

o A solution of acrolein in anhydrous ether is added dropwise to the Grignard reagent at a
temperature of 0-5°C.[9]

o The reaction mixture is stirred for an additional hour at room temperature.

o The reaction is quenched by the addition of a saturated aqueous solution of ammonium
chloride.

o The organic layer is separated, and the aqueous layer is extracted with ether.

o The combined organic extracts are dried over anhydrous magnesium sulfate, and the
solvent is removed.

o The crude product is purified by distillation under reduced pressure to yield 1,5-hexadien-
3-0l.[9]

Characterization of Isomers
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The identification and differentiation of hexadienol isomers are typically achieved through a
combination of chromatographic and spectroscopic techniques.

General Experimental Workflow for Hexadienol Isomer Analysis
Synthesis of Crude
Hexadienol Isomer Mixture
Purification by
Column Chromatography
Isomer Separation by
Gas Chromatography (GC)
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Figure 3: A generalized workflow for the synthesis, purification, and characterization of
hexadienol isomers.

e Gas Chromatography (GC): GC is a powerful technique for separating the different isomers
of hexadienol based on their boiling points and interactions with the stationary phase.[10]

« Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the presence of the
hydroxyl (-OH) and carbon-carbon double bond (C=C) functional groups. The fingerprint
region can help distinguish between different isomers.[11][12]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are invaluable for
elucidating the precise structure of each isomer. The chemical shifts, coupling constants, and
signal multiplicities provide detailed information about the connectivity of atoms and the
stereochemistry of the double bonds.[13][14]

e Mass Spectrometry (MS): MS provides information about the molecular weight and
fragmentation pattern of the isomers, which can aid in their identification.[2][10]

Biological Activity and Applications
Antimicrobial Properties

2,4-Hexadien-1-ol, also known as sorbic alcohal, is the alcohol corresponding to sorbic acid, a
well-known food preservative.[15] Sorbic acid and its salts are effective inhibitors of molds and
yeasts.[16] In certain conditions, such as in winemaking, lactic acid bacteria can metabolize
sorbic acid to sorbyl alcohol, which can then be converted to 2-ethoxyhexa-3,5-diene, a
compound with an undesirable "geranium" off-odor.[17][18]

The antimicrobial mechanism of sorbic acid involves the inhibition of several key enzymes in
microbial cells, particularly those involved in carbohydrate metabolism and the citric acid cycle.
[19] While the direct antimicrobial activity of hexadienol itself is less studied, its role as a
metabolite of sorbic acid is significant in food science.

Role in Pheromone Synthesis

Certain hexadienol isomers are valuable intermediates in the synthesis of insect sex
pheromones.[20] For instance, they can be used as building blocks to construct the specific
carbon chains and double bond geometries found in the pheromones of various moth species.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://webbook.nist.gov/cgi/cbook.cgi?ID=C111284&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=C111284&Mask=80
https://hpst.cz/sites/default/files/download/2023/10/appnote025-ir-applied-to-isomer.pdf
https://www.chemicalbook.com/SpectrumEN_17102-64-6_1HNMR.htm
https://www.creative-biostructure.com/resource-nmr-identify-isomers.htm
https://pubchem.ncbi.nlm.nih.gov/compound/trans_trans-2_4-Hexadien-1-ol
https://webbook.nist.gov/cgi/cbook.cgi?ID=C111284&Mask=200
https://www.bocsci.com/product/2-4-hexadien-1-ol-sorbic-alcohol-cas-111-28-4-54520.html
https://www.mdpi.com/2311-5637/6/4/96
https://www.perennia.ca/wp-content/uploads/2022/03/Perennia-Factsheet-NSLC-Sorbic-Acid-2022.pdf
https://www.medicinenet.com/what_is_sorbic_acid/article.htm
https://www.extension.iastate.edu/wine/wp-content/uploads/2021/09/sorbicacid1.pdf
https://chesci.com/wp-content/uploads/2020/10/21_CS20510181_p746-772.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14692151?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

[21][22] This application is crucial for the development of species-specific and environmentally
friendly pest management strategies.[23]

Other Applications

e Fragrance and Flavoring: (2E,4E)-2,4-Hexadien-1-ol is used as a flavor and fragrance agent,
often described as having a pineapple-like odor.[7] However, its use as a fragrance
ingredient is prohibited by the International Fragrance Association (IFRA) due to insufficient
safety data.[2]

o Photochemical Research: Due to its conjugated double bonds, 2,4-hexadien-1-ol can absorb
UV light and is used as a model compound in photochemical studies to investigate reactions
like photoisomerization and photocleavage.[15]

o Potential Therapeutic Applications: There is some investigation into the cytotoxic effects of
2,4-hexadien-1-ol on tumor cells, suggesting potential for further research in cancer
treatment.[15] Additionally, topically applied conjugated hexadienes, including 2,4-hexadien-
1-ol, have shown a protective effect against UV-induced chronic skin damage in animal
studies.

No specific signaling pathways involving hexadienol isomers have been extensively elucidated
in the context of drug development at this time. Further research is needed to explore their
potential interactions with biological targets.

Conclusion

The isomers of hexadienol represent a versatile class of compounds with a range of
applications from food preservation and fragrance to the synthesis of complex molecules like
insect pheromones. While (2E,4E)-2,4-hexadien-1-ol is the most studied isomer, further
investigation into the properties and biological activities of other positional and geometric
isomers could unveil new opportunities for their application in research, materials science, and
drug development. A thorough understanding of their synthesis and characterization is
fundamental to harnessing their full potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2,4-Hexadien-1-ol [webbook.nist.gov]

2. trans,trans-2,4-Hexadien-1-ol | C6H100 | CID 641256 - PubChem
[pubchem.ncbi.nlm.nih.gov]

o 3. chemsynthesis.com [chemsynthesis.com]

e 4. (3E)-hexa-3,5-dien-1-ol | 73670-87-8 [sigmaaldrich.com]
e 5.1,5-Hexadien-3-ol 924-41-4 [sigmaaldrich.com]

6. (32)-hexa-3,5-dien-1-ol | C6H100 | CID 5365561 - PubChem [pubchem.ncbi.nim.nih.gov]
7. (E,E)-2,4-Hexadien-1-ol | 17102-64-6 [chemicalbook.com]

8. tandfonline.com [tandfonline.com]

9. Organic Syntheses Procedure [orgsyn.org]

e 10. 2,4-Hexadien-1-ol [webbook.nist.gov]

e 11. 2,4-Hexadien-1-ol [webbook.nist.gov]

e 12. hpst.cz [hpst.cz]

e 13. (E,E)-2,4-Hexadien-1-0l(17102-64-6) 1H NMR spectrum [chemicalbook.com]

e 14. creative-biostructure.com [creative-biostructure.com]

e 15. bocsci.com [bocsci.com]

e 16. mdpi.com [mdpi.com]

e 17. perennia.ca [perennia.ca]

e 18. What Is Sorbic Acid and Is It Safe? 3 Uses, Dangers & History [medicinenet.com]

e 19. extension.iastate.edu [extension.iastate.edu]

e 20. chesci.com [chesci.com]

e 21. Amoth pheromone brewery: production of (Z2)-11-hexadecenol by heterologous co-
expression of two biosynthetic genes from a noctuid moth in a yeast cell factory - PMC

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b14692151?utm_src=pdf-custom-synthesis
https://webbook.nist.gov/cgi/cbook.cgi?ID=C111284&Mask=4
https://pubchem.ncbi.nlm.nih.gov/compound/trans_trans-2_4-Hexadien-1-ol
https://pubchem.ncbi.nlm.nih.gov/compound/trans_trans-2_4-Hexadien-1-ol
https://www.chemsynthesis.com/base/chemical-structure-13491.html
https://www.sigmaaldrich.com/PL/pl/product/enamine/ena769508478?context=bbe
https://www.sigmaaldrich.com/US/en/product/aldrich/118559
https://pubchem.ncbi.nlm.nih.gov/compound/3Z_-Hexa-3_5-dien-1-ol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1203556.htm
https://www.tandfonline.com/doi/pdf/10.1080/00304949209355900
http://www.orgsyn.org/demo.aspx?prep=CV5P0608
https://webbook.nist.gov/cgi/cbook.cgi?ID=C111284&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=C111284&Mask=80
https://hpst.cz/sites/default/files/download/2023/10/appnote025-ir-applied-to-isomer.pdf
https://www.chemicalbook.com/SpectrumEN_17102-64-6_1HNMR.htm
https://www.creative-biostructure.com/resource-nmr-identify-isomers.htm
https://www.bocsci.com/product/2-4-hexadien-1-ol-sorbic-alcohol-cas-111-28-4-54520.html
https://www.mdpi.com/2311-5637/6/4/96
https://www.perennia.ca/wp-content/uploads/2022/03/Perennia-Factsheet-NSLC-Sorbic-Acid-2022.pdf
https://www.medicinenet.com/what_is_sorbic_acid/article.htm
https://www.extension.iastate.edu/wine/wp-content/uploads/2021/09/sorbicacid1.pdf
https://chesci.com/wp-content/uploads/2020/10/21_CS20510181_p746-772.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4126085/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4126085/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14692151?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

[pmc.ncbi.nlm.nih.gov]

e 22. Synthesis and Field Evaluation of the Sex Pheromone of Plutella xylostella (L.)
(Lepidoptera: Plutellidae) in Canola (Brassica napus L.) [scielo.edu.uy]

e 23. mdpi.com [mdpi.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Isomers of
Hexadienol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14692151#isomers-of-hexadienol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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